Cas no 864858-94-6 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide
• CAS No: 864858-94-6
• MF: C₁₇H₁₄FN₃O₂S
• MW: 343.3753657341
• CID: 6530040
• Update Time: 2025-06-11

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-fluorobenzamide
• Benzamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-fluoro-

• Inchi： 1S/C17H14FN3O2S/c1-10(22)21-7-6-11-13(8-19)17(24-15(11)9-21)20-16(23)12-4-2-3-5-14(12)18/h2-5H,6-7,9H2,1H3,(H,20,23)
• InChI Key： JZNGLEQBULMHPG-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 505.6±50.0 °C(Predicted)
• pka: 11.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide

Professional Introduction to N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide (CAS No. 864858-94-6)

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide (CAS No. 864858-94-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key functional groups, including an acetyl group, a cyano group, and a fluorobenzamide moiety, which collectively contribute to its unique chemical and biological properties.

The synthesis of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The thieno[2,3-c]pyridine core is a critical component of this molecule, providing a scaffold that is conducive to various biological interactions. The presence of the acetyl and cyano groups enhances the electrophilicity of the molecule, making it more reactive in biological systems. Additionally, the fluorobenzamide moiety introduces a fluorine atom, which is known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide has been investigated for its potential applications in treating various diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease progression. For instance, its ability to interact with specific protein targets suggests that it may disrupt abnormal signaling pathways associated with these conditions.

The fluorine atom in the benzamide group plays a crucial role in the biological activity of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide. Fluorinated compounds are well-known for their enhanced binding affinity and metabolic stability, which are critical factors in drug design. The introduction of fluorine into the benzamide moiety can lead to improved bioavailability and prolonged half-life of the drug candidate. This makes N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide an attractive candidate for further development as a therapeutic agent.

The acetyl and cyano groups in the thieno[2,3-c]pyridine core contribute to the reactivity and diversity of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-fluorobenzamide. These functional groups can participate in various chemical reactions，such as nucleophilic substitution and condensation reactions，which are essential for further derivatization and optimization of the compound. The cyano group，in particular，is known for its ability to enhance binding interactions due to its electron-withdrawing properties. This can lead to stronger binding affinity between the compound and its target proteins，which is crucial for effective drug action.

The potential applications of N-{6-acetyl-3-cyano-4H，5H，6H，7H-thieno[2，3-c]pyridin]-2-y1)- ionalized by recent advancements in computational chemistry and high-throughput screening techniques。These methods have enabled researchers to rapidly identify promising drug candidates based on their structural features and predicted biological activities。N}-{ < strong > ial interactions。These methods have enabled researchers to rapidly identify promising drug candidates based on their structural features and predicted biological activities。N}-{ < strong > ial interactions。These methods have enabled researchers to rapidly identify promising drug candidates based on their structural features and predicted biological activities。

In conclusion，N-{ 6-acetyl-> potential therapeutic applications。Further research is warranted to fully elucidate its mechanisms of action and optimize its pharmacological properties。With continued advancements in synthetic chemistry and computational biology，this compound holds promise as a valuable tool in the development of novel therapeutic agents。}